![molecular formula C11H19NO3 B8666715 Tert-butyl 5-oxa-2-azaspiro[3.4]octane-2-carboxylate](/img/structure/B8666715.png)
Tert-butyl 5-oxa-2-azaspiro[3.4]octane-2-carboxylate
Cat. No. B8666715
M. Wt: 213.27 g/mol
InChI Key: CLNLROLNWMTWCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08637511B2
Procedure details
To a solution of tert-butyl 3-hydroxy-3-(3-hydroxypropyl)azetidine-1-carboxylate (27 mg, 0.13 mmol) in THF (2 ml) was added in rapid succession, KOtBu (31 mg, 0.27 mmol) and p-toluenesulfonylchloride (25 mg, 0.13 mmol) and the solution stirred at room temperature for 90 mins. Water (10 ml) was added and extracted with ethyl acetate. The organic layer was dried (Na2SO4) and concentrated to give an oil. The oil was used crude in the next step.
Name
tert-butyl 3-hydroxy-3-(3-hydroxypropyl)azetidine-1-carboxylate
Quantity
27 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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O[C:2]1([CH2:13][CH2:14][CH2:15][OH:16])[CH2:5][N:4]([C:6]([O:8][C:9]([CH3:12])([CH3:11])[CH3:10])=[O:7])[CH2:3]1.CC([O-])(C)C.[K+].C1(C)C=CC(S(Cl)(=O)=O)=CC=1.O>C1COCC1>[C:9]([O:8][C:6]([N:4]1[CH2:3][C:2]2([O:16][CH2:15][CH2:14][CH2:13]2)[CH2:5]1)=[O:7])([CH3:10])([CH3:11])[CH3:12] |f:1.2|
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Inputs
Step One
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Name
|
tert-butyl 3-hydroxy-3-(3-hydroxypropyl)azetidine-1-carboxylate
|
|
Quantity
|
27 mg
|
|
Type
|
reactant
|
|
Smiles
|
OC1(CN(C1)C(=O)OC(C)(C)C)CCCO
|
|
Name
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|
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Quantity
|
31 mg
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)[O-].[K+]
|
|
Name
|
|
|
Quantity
|
25 mg
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=C(C=C1)S(=O)(=O)Cl)C
|
|
Name
|
|
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Quantity
|
2 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
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Name
|
|
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Quantity
|
10 mL
|
|
Type
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reactant
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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the solution stirred at room temperature for 90 mins
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with ethyl acetate
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give an oil
|
Outcomes
Product
Details
Reaction Time |
90 min |
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CC2(CCCO2)C1
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
